![molecular formula C18H24N4O3 B7351162 5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide](/img/structure/B7351162.png)
5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide, also known as AB-MECA, is a selective agonist of the adenosine A3 receptor. It has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide exerts its effects by binding to the adenosine A3 receptor, which is expressed in various tissues, including the brain, heart, and immune system. Activation of the adenosine A3 receptor leads to the activation of various signaling pathways, including the cAMP pathway and the PI3K/Akt pathway. These pathways are involved in cell proliferation, apoptosis, and inflammation. This compound has been shown to selectively activate the adenosine A3 receptor, leading to downstream effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress. This compound has also been found to improve cardiac function and reduce infarct size in animal models of myocardial infarction. In addition, this compound has been shown to improve cognitive function and reduce neuronal damage in animal models of Alzheimer's disease and traumatic brain injury.
Advantages and Limitations for Lab Experiments
5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide has several advantages for lab experiments. It is a selective agonist of the adenosine A3 receptor, which allows for specific targeting of this receptor. This compound is also stable and can be synthesized on a large scale with high yield. However, this compound has some limitations for lab experiments. It has poor water solubility, which can limit its use in certain assays. In addition, this compound has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.
Future Directions
There are several future directions for the study of 5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide. One potential direction is the development of novel formulations of this compound that improve its water solubility and bioavailability. Another direction is the investigation of the potential therapeutic applications of this compound in various diseases, including cancer, inflammation, and neurological disorders. In addition, the mechanism of action of this compound could be further elucidated, which could lead to the development of more selective and potent agonists of the adenosine A3 receptor.
Synthesis Methods
The synthesis of 5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide involves several steps, including the protection of the 3-hydroxyl group of D-ribose, the formation of the oxan-3-yl ring, the coupling of the benzyl group, and the introduction of the pyrazole-4-carboxamide moiety. The final product is obtained after deprotection and purification. The synthesis of this compound has been described in the literature, and it can be carried out on a large scale with high yield.
Scientific Research Applications
5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been shown to inhibit the growth of various cancer cells, including breast, prostate, and lung cancer cells. It has also been found to reduce inflammation in animal models of arthritis and colitis. In addition, this compound has been shown to protect against neuronal damage in animal models of Parkinson's disease and stroke.
properties
IUPAC Name |
5-amino-1-benzyl-N-[(3R,4R)-4-methoxyoxan-3-yl]-3-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O3/c1-12-16(18(23)20-14-11-25-9-8-15(14)24-2)17(19)22(21-12)10-13-6-4-3-5-7-13/h3-7,14-15H,8-11,19H2,1-2H3,(H,20,23)/t14-,15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCOREPTZXFFCSA-HUUCEWRRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C(=O)NC2COCCC2OC)N)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN(C(=C1C(=O)N[C@@H]2COCC[C@H]2OC)N)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.